2-Hydroxy-4-iodo-6-(trifluoromethyl)pyridine
Overview
Description
Scientific Research Applications
Synthesis of Metal-Organic Frameworks (MOFs)
Trifluoromethylpyridines, including compounds like 2-Hydroxy-4-iodo-6-(trifluoromethyl)pyridine, can be utilized in the synthesis of metal-organic frameworks. MOFs are a class of compounds consisting of metal ions or clusters coordinated to organic ligands to form one-, two-, or three-dimensional structures. They have a variety of applications, including gas storage, separation, and catalysis due to their high surface area and porosity .
Preparation of Pyridyllithiums
These compounds can also be used in the preparation of (trifluoromethyl)pyridyllithiums through metalation reactions. This process involves the exchange of a hydrogen atom in a hydrocarbon with a lithium atom, forming a new organolithium compound that can be used as a reagent in various chemical syntheses .
Synthesis of Crop-Protection Products
2-Hydroxy-4-iodo-6-(trifluoromethyl)pyridine may serve as an intermediate in the synthesis of crop-protection products. Trifluoromethylpyridines are known to be used in the production of chemicals for agriculture, such as pesticides and herbicides .
Pharmaceutical Research
In pharmaceutical research, trifluoromethyl groups are often introduced into molecules to enhance their metabolic stability and to modulate their biological activity. Compounds like 2-Hydroxy-4-iodo-6-(trifluoromethyl)pyridine could potentially be used as intermediates in the synthesis of various pharmaceuticals .
Nucleophilic Substitution Reactions
The iodine atom present in 2-Hydroxy-4-iodo-6-(trifluoromethyl)pyridine makes it a suitable candidate for nucleophilic substitution reactions. These reactions involve the replacement of an atom or group (in this case, iodine) by a nucleophile and are fundamental in organic synthesis .
Educational and Research Tools
Lastly, these compounds can serve as valuable tools in educational settings and research laboratories to demonstrate chemical reactions and synthesis techniques.
Future Directions
Trifluoromethylpyridine (TFMP) and its derivatives, including “2-Hydroxy-6-(trifluoromethyl)pyridine”, have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds . It is expected that many novel applications of TFMP will be discovered in the future .
properties
IUPAC Name |
4-iodo-6-(trifluoromethyl)-1H-pyridin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F3INO/c7-6(8,9)4-1-3(10)2-5(12)11-4/h1-2H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOEAMBBAILLAAC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(NC1=O)C(F)(F)F)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F3INO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxy-4-iodo-6-(trifluoromethyl)pyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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